![molecular formula C13H19N5O B4010497 6-methoxy-N-methyl-N-[3-(1-methyl-1H-pyrazol-4-yl)propyl]pyrimidin-4-amine](/img/structure/B4010497.png)
6-methoxy-N-methyl-N-[3-(1-methyl-1H-pyrazol-4-yl)propyl]pyrimidin-4-amine
Description
The chemical compound "6-methoxy-N-methyl-N-[3-(1-methyl-1H-pyrazol-4-yl)propyl]pyrimidin-4-amine" belongs to the pyrimidin-amine class, characterized by a pyrimidine ring linked to various functional groups. This class of compounds is known for its wide range of biological activities and potential pharmaceutical applications. The focus here will be on the synthesis, structural characterization, and analysis of this compound, excluding its drug use, dosage, side effects, and applications in science.
Synthesis Analysis
Synthesis of pyrimidin-amine derivatives often involves nucleophilic substitution reactions, starting from substituted pyrimidine rings. An example includes the synthesis of 4-chloro-6-methoxy-N,N-dimethylpyrimidin-2-amine derivatives containing heterocyclic compounds, achieved through nucleophilic displacement reactions (Jafar et al., 2017).
Molecular Structure Analysis
The structural characterization of pyrimidin-amine derivatives is commonly conducted using techniques such as 1H NMR, 13C NMR, and X-ray diffraction. For instance, a study on the crystal structure and DFT studies of a related compound, "4-(1-benzyl-5-methyl-1H-1,2,3-triazol-4-yl)-6-(3-methoxyphenyl)pyrimidin-2-amine," revealed insights into its molecular conformation and supramolecular arrangements (Murugavel et al., 2014).
Chemical Reactions and Properties
Pyrimidin-amines can undergo various chemical reactions, including annulation, to form more complex heterocycles. For example, an efficient approach to synthesizing pyrazolo[4,3-d]pyrimidin-7(6H)-ones involved iminophosphorane-mediated annulation, highlighting the chemical versatility of these compounds (Wu et al., 2010).
Physical Properties Analysis
The physical properties of pyrimidin-amine derivatives, such as solubility, melting points, and crystalline forms, can be studied through experimental methods. These properties are crucial for understanding the compound's behavior in various environments and potential pharmaceutical formulations.
Chemical Properties Analysis
Chemical properties, including reactivity towards nucleophiles, electrophiles, and various reagents, are essential for understanding the potential applications and reactions of pyrimidin-amine derivatives. For instance, the synthesis and reactions of certain pyrazolo[3,4-d]pyrimidin-3-one nucleosides demonstrated the reactivity of these compounds toward glycosylation, providing insights into their chemical properties (Anderson et al., 1990).
properties
IUPAC Name |
6-methoxy-N-methyl-N-[3-(1-methylpyrazol-4-yl)propyl]pyrimidin-4-amine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19N5O/c1-17(12-7-13(19-3)15-10-14-12)6-4-5-11-8-16-18(2)9-11/h7-10H,4-6H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ARTHNZNRJOSLJD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C=N1)CCCN(C)C2=CC(=NC=N2)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19N5O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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